N,N-Dimethyl-4-piperidinopyrimidine-2-amine

• IUPAC Name: N,N-dimethyl-4-piperidin-1-ylpyrimidin-2-amine
• InChI: InChI=1S/C11H18N4/c1-14(2)11-12-7-6-10(13-11)15-8-4-3-5-9-15/h6-7H,3-5,8-9H2,1-2H3
• InChI Key: QBGOTLGXJVGPAH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)N2CCCCC2
• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol

Description

N,N-Dimethyl-4-piperidinopyrimidine-2-amine, also known as DMPP, is a chemical compound that has been widely used in scientific research. DMPP is a potent agonist of nicotinic acetylcholine receptors, and its effects on these receptors have been extensively studied.

Mechanism of Action

N,N-Dimethyl-4-piperidinopyrimidine-2-amine acts as an agonist of nicotinic acetylcholine receptors, binding to the receptor and causing it to open. This results in the influx of cations, such as sodium and calcium, into the cell, leading to depolarization and the initiation of action potentials. N,N-Dimethyl-4-piperidinopyrimidine-2-amine has a higher affinity for certain subtypes of nicotinic acetylcholine receptors, such as those found in skeletal muscle, compared to others.
Biochemical and Physiological Effects:
N,N-Dimethyl-4-piperidinopyrimidine-2-amine has a range of biochemical and physiological effects, including the stimulation of muscle contraction, the release of neurotransmitters, and the modulation of cognitive function. N,N-Dimethyl-4-piperidinopyrimidine-2-amine has been shown to increase the release of dopamine and other neurotransmitters in the brain, leading to increased arousal and attention. N,N-Dimethyl-4-piperidinopyrimidine-2-amine has also been shown to enhance learning and memory in animal models.

Advantages and Limitations for Lab Experiments

N,N-Dimethyl-4-piperidinopyrimidine-2-amine has several advantages for use in lab experiments, including its potency and selectivity for nicotinic acetylcholine receptors. N,N-Dimethyl-4-piperidinopyrimidine-2-amine is also relatively stable and easy to synthesize. However, N,N-Dimethyl-4-piperidinopyrimidine-2-amine has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research involving N,N-Dimethyl-4-piperidinopyrimidine-2-amine. One area of interest is the development of new drugs that target nicotinic acetylcholine receptors, using N,N-Dimethyl-4-piperidinopyrimidine-2-amine as a lead compound. Another area of interest is the study of the effects of N,N-Dimethyl-4-piperidinopyrimidine-2-amine on other physiological processes, such as immune function and inflammation. Additionally, the development of new analytical techniques for studying the effects of N,N-Dimethyl-4-piperidinopyrimidine-2-amine on receptor function could lead to new insights into the mechanisms of nicotinic acetylcholine receptor activation.

Synthesis Methods

N,N-Dimethyl-4-piperidinopyrimidine-2-amine can be synthesized through a multi-step process involving the reaction of piperidine with various reagents. One common method involves the reaction of piperidine with 2,4-dichloropyrimidine, followed by the introduction of a dimethylamino group using dimethylamine. The resulting compound is then purified and characterized using various analytical techniques.

Scientific Research Applications

N,N-Dimethyl-4-piperidinopyrimidine-2-amine has been widely used in scientific research to study the function of nicotinic acetylcholine receptors. These receptors are involved in a wide range of physiological processes, including muscle contraction, neurotransmitter release, and cognitive function. N,N-Dimethyl-4-piperidinopyrimidine-2-amine is a potent agonist of these receptors, and its effects on receptor function have been extensively studied. N,N-Dimethyl-4-piperidinopyrimidine-2-amine has also been used to study the effects of nicotine on the brain, as it mimics the effects of nicotine on nicotinic acetylcholine receptors.